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Compound of Interest

3,5-Diiodo-4-pyridone-1-acetic
Acid

Cat. No.: B050524

Compound Name:

An In-depth Technical Guide to 3,5-Diiodo-4-pyridone-1-acetic Acid

Introduction

3,5-Diiodo-4-pyridone-1-acetic acid, also known by the name Diodone, is a significant
organoiodine compound primarily recognized for its application as a radiocontrast agent.[1] Its
molecular architecture, featuring a high-atomic-number iodine atom, makes it particularly
effective for X-ray imaging.[2] This guide offers a comprehensive overview of its core physical
and chemical properties, synthesis, and analytical characterization, tailored for researchers,
scientists, and professionals in drug development. The insights provided herein are grounded
in established experimental data to ensure technical accuracy and practical relevance.

Chemical Identity and Molecular Structure

The unique properties of 3,5-Diiodo-4-pyridone-1-acetic acid stem directly from its molecular
structure, which combines a pyridone backbone with two iodine atoms and a carboxylic acid
functional group. This combination is crucial for its function in medical imaging.

The compound is classified as a member of the 4-pyridones, a monocarboxylic acid, and an
organoiodine compound.[1] Its structure is characterized by a 4-pyridone ring that is iodo-
substituted at the C-3 and C-5 positions and features a carboxymethyl substituent on the
nitrogen atom.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050524?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

